Cas no 1203242-56-1 (N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide)

N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide structure
1203242-56-1 structure
Product Name:N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide
CAS No:1203242-56-1
MF:C25H34N4O2
MW:422.563066005707
CID:5907621
PubChem ID:56763910
Update Time:2025-07-16

N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
    • AKOS024512347
    • 1203242-56-1
    • N-cyclohexyl-N-ethyl-1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidine-4-carboxamide
    • F5528-0870
    • VU0646353-1
    • N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide
    • Inchi: 1S/C25H34N4O2/c1-3-29(20-9-5-4-6-10-20)25(30)19-15-17-28(18-16-19)24-14-13-22(26-27-24)21-11-7-8-12-23(21)31-2/h7-8,11-14,19-20H,3-6,9-10,15-18H2,1-2H3
    • InChI Key: NRGPBBRKJYBZRF-UHFFFAOYSA-N
    • SMILES: N1(C2=NN=C(C3=CC=CC=C3OC)C=C2)CCC(C(N(C2CCCCC2)CC)=O)CC1

Computed Properties

  • Exact Mass: 422.26817634g/mol
  • Monoisotopic Mass: 422.26817634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 58.6Ų

N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5528-0870-2μmol
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
2μmol
$85.5 2023-09-09
Life Chemicals
F5528-0870-5μmol
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
5μmol
$94.5 2023-09-09
Life Chemicals
F5528-0870-10μmol
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
10μmol
$103.5 2023-09-09
Life Chemicals
F5528-0870-20μmol
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
20μmol
$118.5 2023-09-09
Life Chemicals
F5528-0870-1mg
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
1mg
$81.0 2023-09-09
Life Chemicals
F5528-0870-2mg
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
2mg
$88.5 2023-09-09
Life Chemicals
F5528-0870-3mg
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
3mg
$94.5 2023-09-09
Life Chemicals
F5528-0870-4mg
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
4mg
$99.0 2023-09-09
Life Chemicals
F5528-0870-5mg
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
5mg
$103.5 2023-09-09
Life Chemicals
F5528-0870-10mg
N-cyclohexyl-N-ethyl-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
1203242-56-1
10mg
$118.5 2023-09-09

Additional information on N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide

Recent Advances in the Study of N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide (CAS: 1203242-56-1)

The compound N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide (CAS: 1203242-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and piperidine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide exhibits selective binding affinity towards certain receptors involved in neurological and inflammatory pathways. This selectivity makes it a candidate for further investigation in the treatment of disorders such as Parkinson's disease and chronic inflammation.

Recent synthetic methodologies have also been refined to improve the yield and purity of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis route, which enhances the scalability of production while maintaining high enantiomeric purity. This advancement is critical for facilitating preclinical and clinical studies, ensuring a consistent supply of the compound for further research.

In vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic profiles of N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide. Notably, the compound demonstrates favorable bioavailability and metabolic stability, which are essential attributes for its progression into clinical trials. Animal models have shown that it effectively crosses the blood-brain barrier, supporting its potential application in central nervous system (CNS) disorders.

Despite these promising findings, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and dose-response analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, N-cyclohexyl-N-ethyl-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide (CAS: 1203242-56-1) represents a compelling area of research in chemical biology and drug development. Its unique structural features and biological activity underscore its potential as a lead compound for novel therapeutics. Continued investigation and collaboration will be pivotal in unlocking its full therapeutic potential.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd